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3,5-Dibromo-2-methylpyridin-4-

amine

Cat. No.: B135067 Get Quote

A Technical Guide to 3,5-Dibromo-2-
methylpyridin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3,5-
Dibromo-2-methylpyridin-4-amine, including its nomenclature, chemical properties, and its

role as a chemical intermediate. Due to the limited availability of detailed experimental

protocols for this specific isomer, a logical synthesis workflow is presented based on

established pyridine chemistry.

Nomenclature
The compound is systematically named according to IUPAC standards, and it is also known by

several synonyms in commercial and research contexts.

IUPAC Name: 3,5-Dibromo-2-methylpyridin-4-amine[1][2]

CAS Number: 126325-54-0[1][3][4]

Synonyms: 4-AMINO-3,5-DIBROMO-2-METHYLPYRIDINE, 4-Pyridinamine, 3,5-dibromo-2-

methyl-[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b135067?utm_src=pdf-interest
https://www.benchchem.com/product/b135067?utm_src=pdf-body
https://www.benchchem.com/product/b135067?utm_src=pdf-body
https://www.benchchem.com/product/b135067?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0173283.aspx
https://pubchemlite.lcsb.uni.lu/e/compound/14418052
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0173283.aspx
https://aksci.com/item_detail.php?cat=5190AA
https://parchem.com/chemical-supplier-distributor/4-pyridinamine-3-5-dibromo-2-methyl-479495
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0173283.aspx
https://parchem.com/chemical-supplier-distributor/4-pyridinamine-3-5-dibromo-2-methyl-479495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is important to distinguish this compound from its isomer, 3,5-Dibromo-4-methylpyridin-2-

amine (CAS: 3430-29-3), which is more widely documented.[5][6][7]

Chemical and Physical Properties
The key properties of 3,5-Dibromo-2-methylpyridin-4-amine are summarized in the table

below. This data is compiled from chemical supplier specifications and public chemical

databases.

Property Value Source

Molecular Formula C₆H₆Br₂N₂ [1][3]

Molecular Weight 265.93 g/mol [1][3]

Appearance Off-white to light brown solid [1]

Purity (Typical) ≥95% [3]

Storage Temperature 2-8°C [1]

Experimental Protocols & Synthesis
Detailed, peer-reviewed experimental protocols for the synthesis of 3,5-Dibromo-2-
methylpyridin-4-amine are not readily available in the public domain. However, a plausible

synthetic route can be proposed based on common organic chemistry reactions for pyridine

derivatives. The general strategy involves the synthesis of a substituted pyridine ring followed

by bromination and amination steps. The logical workflow for a potential synthesis is depicted

below.

This proposed pathway serves as an illustrative example for researchers. The synthesis of a

related compound, 3,5-dibromo-4-aminopyridine, has been achieved in a one-step reaction

from pyridine or pyridine salts using HBr, an ammonium salt, and H₂O₂, which may suggest

alternative strategies.[8]

Logical Workflow and Visualization
The following diagram illustrates a logical, multi-step synthesis approach to obtain 3,5-
Dibromo-2-methylpyridin-4-amine. This workflow is a hypothetical pathway based on
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established chemical transformations.

Starting Material

Step 1: Nitration

Step 2: Reduction

Step 3: Bromination

2-Methylpyridine

2-Methyl-4-nitropyridine

HNO₃ / H₂SO₄

2-Methylpyridin-4-amine

Fe / HCl or H₂ / Pd/C

3,5-Dibromo-2-methylpyridin-4-amine

Br₂ or NBS

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 3,5-Dibromo-2-methylpyridin-4-amine.

Applications in Research and Drug Development
While specific applications for 3,5-Dibromo-2-methylpyridin-4-amine are not extensively

documented, its structure suggests its utility as a key intermediate in organic synthesis.

Halogenated pyridines are valuable building blocks in the development of more complex

molecules.[8][9] Like its isomers, this compound serves as a scaffold for creating novel

derivatives for various fields:

Pharmaceutical Development: It can be used as a starting material for synthesizing

biologically active molecules, potentially for anti-cancer, antimicrobial, or other therapeutic
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agents.[9][10]

Agrochemical Synthesis: The pyridine core is common in herbicides and fungicides, making

this compound a candidate for developing new crop protection agents.[7][10]

Materials Science: Pyridine derivatives are also utilized in the creation of specialized

polymers and coatings.[10]

The two bromine atoms at positions 3 and 5 are chemically active sites, allowing for further

functionalization through cross-coupling reactions to build more complex molecular

architectures.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,5-Dibromo-2-methylpyridin-4-amine IUPAC name and
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135067#3-5-dibromo-2-methylpyridin-4-amine-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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